Cas no 1049201-03-7 (2-(2-{[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-[(4-chlorophenyl)methyl]acetamide)

2-(2-{[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-[(4-chlorophenyl)methyl]acetamide structure
1049201-03-7 structure
Product Name:2-(2-{[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-[(4-chlorophenyl)methyl]acetamide
CAS No:1049201-03-7
MF:C21H17ClN2O4S2
MW:460.953681707382
CID:6256377
PubChem ID:25835238
Update Time:2024-01-14

2-(2-{[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-[(4-chlorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-[(4-chlorophenyl)methyl]acetamide
    • 1049201-03-7
    • 2-[2-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-[(4-chlorophenyl)methyl]acetamide
    • F5084-0556
    • AKOS024495844
    • 2-(2-((2-(benzo[d][1,3]dioxol-5-yl)-2-oxoethyl)thio)thiazol-4-yl)-N-(4-chlorobenzyl)acetamide
    • Inchi: 1S/C21H17ClN2O4S2/c22-15-4-1-13(2-5-15)9-23-20(26)8-16-10-29-21(24-16)30-11-17(25)14-3-6-18-19(7-14)28-12-27-18/h1-7,10H,8-9,11-12H2,(H,23,26)
    • InChI Key: WPHCYUIGGSMLRK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC(CC1=CSC(=N1)SCC(C1C=CC2=C(C=1)OCO2)=O)=O

Computed Properties

  • Exact Mass: 460.0318271g/mol
  • Monoisotopic Mass: 460.0318271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 131Ų

2-(2-{[2-(2H-1,3-benzodioxol-5-yl)-2-oxoethyl]sulfanyl}-1,3-thiazol-4-yl)-N-[(4-chlorophenyl)methyl]acetamide Pricemore >>

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